Cas no 882980-43-0 (2-Benzyloxy-1-methylpyridinium triflate)

2-Benzyloxy-1-methylpyridinium triflate is a highly reactive pyridinium-based reagent, commonly employed as a benzylating agent in organic synthesis. Its key advantages include its stability under standard conditions and its ability to efficiently transfer the benzyloxy group to nucleophiles, making it valuable for protecting alcohols or synthesizing benzyl ethers. The triflate counterion enhances solubility in polar aprotic solvents, facilitating reactions in homogeneous media. This reagent is particularly useful in carbohydrate and nucleoside chemistry, where selective benzylation is required. Its controlled reactivity allows for high yields with minimal side products, ensuring reproducibility in complex synthetic pathways.

2-Benzyloxy-1-methylpyridinium triflate structure

882980-43-0 structure

Product Name:2-Benzyloxy-1-methylpyridinium triflate

CAS No:882980-43-0

MF:C₁₄H₁₄F₃NO₄S

MW:349.325473308563

MDL:MFCD09265129

CID:710358

PubChem ID:24885507

Update Time:2025-06-06

2-Benzyloxy-1-methylpyridinium triflate Chemical and Physical Properties

Names and Identifiers

- Bn-OPT, Dudley Reagent
- 1-methyl-2-phenylmethoxypyridin-1-ium,trifluoromethanesulfonate
- 2-BENZYLOXY-1-METHYLPYRIDINIUM TRIFLUOROMETHANESULFONATE
- Bn-OPT
- 2-Benzyloxy-1-methylpyridinium Triflate (This product is unavailable in the U.S.)
- 1-Methyl-2-(phenylmethoxy)-pyridinium 1,1,1-trifluoromethanesulfonate
- Dudley's reagent
- Pyridinium, 1-methyl-2-(phenylmethoxy)-, salt with trifluoromethanesulfonic acid (1:1) (9CI)
- 2-(Benzyloxy)-1-methylpyridin-1-ium trifluoromethanesulfonate
- 2-Benzyloxy-1-methylpyridinium triflate
- Benzyloxypyridinium triflate
- SY249747
- 2-benzyloxy-N-methylpyridinium triflate
- Dudley Reagent
- 1-methyl-2-phenylmethoxypyridin-1-ium;trifluoromethanesulfonate
- 2-Benzyloxy-1-methylpyridinium triflate,96%
- 882980-43-0
- DTXSID90468711
- 2-(BENZYLOXY)-1-METHYLPYRIDIN-1-IUM TRIFLATE
- Bn-OPT, Dudley Reagent
- AS-19182
- F21243
- SCHEMBL527491
- CS-0115465
- Bn-OPT,DudleyReagent
- MFCD09265129
- AKOS025394890
- B3361
- MDL： MFCD09265129
- Inchi： 1S/C13H14NO.CHF3O3S/c1-14-10-6-5-9-13(14)15-11-12-7-3-2-4-8-12;2-1(3,4)8(5,6)7/h2-10H,11H2,1H3;(H,5,6,7)/q+1;/p-1
- InChI Key： DUXHYQYOPHEFGC-UHFFFAOYSA-M
- SMILES： O=S(C(F)(F)F)([O-])=O.O(CC1C=CC=CC=1)C1[N+](C)=CC=CC=1

Computed Properties

Exact Mass: 349.05956359g/mol
Monoisotopic Mass: 349.05956359g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 322
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 78.7Å²

Experimental Properties

Density: No data available
Melting Point: 88.0 to 94.0 deg-C
Flash Point: No data available
PSA: 78.69000
LogP: 3.22230

2-Benzyloxy-1-methylpyridinium triflate Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H315-H318
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
Storage Condition：0-10°C

2-Benzyloxy-1-methylpyridinium triflate Pricemore >>

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